(E)-ethyl 5-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C25H18ClN3O6S/c1-2-33-25(32)22-17-12-36-23(21(17)24(31)29(28-22)16-7-5-15(26)6-8-16)27-20(30)10-4-14-3-9-18-19(11-14)35-13-34-18/h3-12H,2,13H2,1H3,(H,27,30)/b10-4+
• InChI Key: PRLHSSAQOGLWOG-ONNFQVAWSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C=CC3=CC4=C(C=C3)OCO4)C5=CC=C(C=C5)Cl
• Isomeric SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)/C=C/C3=CC4=C(C=C3)OCO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C25H18ClN3O6S
• Molecular Weight: 523.9 g/mol

Description

(E)-ethyl 5-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H18ClN3O6S and its molecular weight is 523.94. The purity is usually 95%.
BenchChem offers high-quality (E)-ethyl 5-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-ethyl 5-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pyridazine Derivatives Synthesis and Applications

Pyridazine derivatives, such as those synthesized in studies by Deeb et al. (1992) and others, showcase a wide range of chemical reactions and potential applications in pharmaceuticals and material science. These compounds serve as key intermediates in the synthesis of more complex molecules that could possess various biological activities. The research by Deeb et al. (1992) on pyrrolo[2,3-c]pyridazines and furo[2,3-c]pyndazines, for example, highlights the versatility of pyridazine derivatives in creating new chemical entities that could be further explored for specific applications in medicinal chemistry (Deeb, Bayoumy, Yasine, & Fikry, 1992).

Heterocyclic Compounds in Drug Design

The synthesis and reactions of new heterocyclic compounds, as explored by Moneam (2005), open avenues for the development of novel drug candidates. Heterocyclic chemistry is a cornerstone of pharmaceutical research, providing the structural basis for a large portion of marketed drugs. The work of Moneam on pyrrolylthieno[2,3-d]pyrimidines and related compounds demonstrates the potential of these molecules in the design and discovery of new therapeutic agents, which may include anti-inflammatory, anticancer, or antimicrobial activities (Moneam, 2005).